Cas no 121712-03-6 (2H-Benzimidazole-2-thione,4-fluoro-1,3-dihydro-(9CI))
121712-03-6 structure
Product Name:2H-Benzimidazole-2-thione,4-fluoro-1,3-dihydro-(9CI)
CAS No:121712-03-6
MF:C7H5FN2S
MW:168.191403150558
CID:133403
PubChem ID:14269700
Update Time:2025-04-19
2H-Benzimidazole-2-thione,4-fluoro-1,3-dihydro-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2H-Benzimidazole-2-thione,4-fluoro-1,3-dihydro-(9CI)
- 4-FLUORO-1,3-DIHYDRO-2H-BENZIMIDAZOLE-2-THIONE
- 4-fluoro-1,3-dihydrobenzimidazole-2-thione
- SCHEMBL8682741
- AKOS006303136
- 4-fluoro-1H-benzo[d]imidazole-2(3H)-thione
- 4-fluoro-2-mercapto-1H-benzimidazole
- 121712-03-6
- CSDBFIYGLRXUDX-UHFFFAOYSA-N
- DTXSID00558233
-
- Inchi: 1S/C7H5FN2S/c8-4-2-1-3-5-6(4)10-7(11)9-5/h1-3H,(H2,9,10,11)
- InChI Key: CSDBFIYGLRXUDX-UHFFFAOYSA-N
- SMILES: S=C1NC2C=CC=C(C=2N1)F
Computed Properties
- Exact Mass: 168.01574750g/mol
- Monoisotopic Mass: 168.01574750g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 56.2Ų
2H-Benzimidazole-2-thione,4-fluoro-1,3-dihydro-(9CI) Related Literature
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Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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